N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-3,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H26N2O4S/c1-6-11-24-19-13-17(8-10-20(19)28-14-22(4,5)21(24)25)23-29(26,27)18-9-7-15(2)16(3)12-18/h6-10,12-13,23H,1,11,14H2,2-5H3
• InChI Key: VTOXBGCUVYEMGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC=C)(C)C)C
• Molecular Formula: C22H26N2O4S
• Molecular Weight: 414.5 g/mol
• CAS No.: 922077-95-0

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H26N2O4S and its molecular weight is 414.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Structural Analysis

Research has focused on the synthesis of related benzimidazole-tethered oxazepine hybrids, employing N-alkylated benzimidazole 2-carboxaldehyde derived from o-phenylenediamine. These studies include spectroscopic and X-ray diffraction analysis to confirm the molecular structure, charge distributions, and regions of electrophilic and nucleophilic reactivity. These methodologies could potentially apply to the synthesis and structural analysis of the compound , revealing insights into its molecular characteristics and reactivity profiles (Almansour et al., 2016).

Nonlinear Optical (NLO) Properties

The aforementioned research also delved into the NLO properties of synthesized compounds, identifying some as promising candidates for NLO applications. This aspect of research suggests that similar structural compounds, including "N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethylbenzenesulfonamide", could potentially exhibit valuable NLO properties, making them of interest for optical and photonic technologies (Almansour et al., 2016).

Enzyme Inhibition

Another study explored the synthesis of [1,4]oxazepine-based primary sulfonamides, demonstrating strong inhibition of human carbonic anhydrases, which are therapeutically relevant enzymes. This implies that compounds with similar structures could serve as effective enzyme inhibitors, potentially contributing to therapeutic applications, particularly in designing drugs targeting specific enzymatic pathways (Sapegin et al., 2018).